Cas no 941919-01-3 (3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide)

• Product Name: 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide
• CAS No: 941919-01-3
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5501305
• PubChem ID: 7687593
• Update Time: 2025-10-30

3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 941919-01-3
• 3-nitro-N-(3-(2-oxopiperidin-1-yl)phenyl)benzamide
• VU0498856-1
• F2784-0360
• Z368080130
• AKOS008119612
• 3-nitro-N-[3-(2-oxopiperidin-1-yl)phenyl]benzamide
• 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

• Inchi： 1S/C18H17N3O4/c22-17-9-1-2-10-20(17)15-7-4-6-14(12-15)19-18(23)13-5-3-8-16(11-13)21(24)25/h3-8,11-12H,1-2,9-10H2,(H,19,23)
• InChI Key： PMIRYNGOFUIWIT-UHFFFAOYSA-N
• SMILES： O=C1CCCCN1C1C=CC=C(C=1)NC(C1C=CC=C(C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 339.12190603g/mol
• Monoisotopic Mass: 339.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 95.2Ų

Additional information on 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide

Introduction to 3-Nitro-N-3-(2-Oxopiperidin-1-yl)phenylbenzamide (CAS No. 941919-01-3)

3-Nitro-N-3-(2-Oxopiperidin-1-yl)phenylbenzamide (CAS No. 941919-01-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, has been the subject of numerous studies aimed at elucidating its properties and potential applications in drug development.

The molecular formula of 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide is C₁₇H₁₅N₃O₄, and it has a molecular weight of approximately 325.32 g/mol. The compound features a nitro group (-NO₂) and an amide functional group (-CONH-) attached to a substituted benzene ring, which are key structural elements contributing to its chemical and biological properties.

Recent research has focused on the pharmacological activities of 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide effectively inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting its potential as an anti-inflammatory drug.

In addition to its anti-inflammatory properties, 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide has also been investigated for its analgesic effects. A preclinical study conducted in 2021 demonstrated that this compound significantly reduced pain responses in animal models of neuropathic pain, indicating its potential as a novel analgesic agent. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of inflammatory mediators.

The safety profile of 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide has also been evaluated in several studies. Toxicity assessments have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in preclinical models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

Beyond its therapeutic applications, 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide has also been explored for its potential use as a research tool. Its unique chemical structure and biological activities make it a valuable compound for investigating the mechanisms underlying inflammation and pain. Researchers have utilized this compound to study signaling pathways involved in these processes, providing insights that could lead to the development of new therapeutic strategies.

In conclusion, 3-nitro-N-3-(2-oxopiperidin-1-yl)phenylbenzamide (CAS No. 941919-01-3) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its anti-inflammatory and analgesic properties, coupled with its favorable safety profile, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new aspects of this compound's biology and utility, contributing to advancements in the field.